Cas no 1784120-24-6 (2-[(1-methyl-1H-pyrazol-3-yl)oxy]ethan-1-amine)

• Product Name: 2-[(1-methyl-1H-pyrazol-3-yl)oxy]ethan-1-amine
• CAS No: 1784120-24-6
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 6138205
• PubChem ID: 84049142
• Update Time: 2025-06-11

2-[(1-methyl-1H-pyrazol-3-yl)oxy]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[(1-methyl-1H-pyrazol-3-yl)oxy]ethan-1-amine
• 1784120-24-6
• EN300-1858225

• Inchi： 1S/C6H11N3O/c1-9-4-2-6(8-9)10-5-3-7/h2,4H,3,5,7H2,1H3
• InChI Key： UDCZNALSQYPHKI-UHFFFAOYSA-N
• SMILES： O(C1C=CN(C)N=1)CCN

Computed Properties

• Exact Mass: 141.090211983g/mol
• Monoisotopic Mass: 141.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 53.1Ų

Additional information on 2-[(1-methyl-1H-pyrazol-3-yl)oxy]ethan-1-amine

Introduction to 2-[(1-methyl-1H-pyrazol-3-yl)oxy]ethan-1-amine (CAS No. 1784120-24-6)

2-[(1-methyl-1H-pyrazol-3-yl)oxy]ethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1784120-24-6, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a pyrazole core with an ether linkage and an amine functional group, has garnered attention due to its structural versatility and potential biological activities. The presence of the 1-methyl-1H-pyrazol-3-yl moiety introduces unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The compound's structural framework suggests potential applications in modulating various biological pathways. The pyrazole ring is a well-known pharmacophore found in numerous bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. Its incorporation into 2-[(1-methyl-1H-pyrazol-3-yl)oxy]ethan-1-amine enhances the molecule's ability to interact with biological targets such as enzymes and receptors. Furthermore, the ether oxygen atom provides a site for further functionalization, enabling the synthesis of derivatives with tailored properties.

In recent years, there has been a growing interest in heterocyclic compounds as lead structures for drug development. The pyrazole scaffold, in particular, has been extensively studied due to its favorable pharmacokinetic properties and low toxicity profiles. Research has demonstrated that modifications at the 3-position of the pyrazole ring can significantly influence binding affinity and metabolic stability. The 1-methyl substitution in 2-[(1-methyl-1H-pyrazol-3-yl)oxy]ethan-1-amine is thought to enhance solubility and reduce lipophilicity, which are critical factors for oral bioavailability.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The amine group at the C1 position offers a handle for further derivatization, allowing chemists to explore diverse chemical spaces. This flexibility has made 2-[(1-methyl-1H-pyrazol-3-yl)oxy]ethan-1-amine a popular choice for medicinal chemists seeking to develop novel therapeutics. For instance, it could be used to synthesize protease inhibitors or kinase inhibitors by appending specific warheads to the amine or ether functionalities.

Recent advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have shown that the rigid pyrazole core can effectively occupy binding pockets in target proteins, while the flexible linker regions allow for optimal positioning of additional pharmacophores. These insights have guided the design of optimized derivatives with improved potency and selectivity. Additionally, virtual screening techniques have identified several potential drug-like analogs of 2-[(1-methyl-1H-pyrazol-3-yl)oxy]ethan-1amine, paving the way for new experimental investigations.

The synthesis of 2-(\\(\\textbf{[\\(\\textbf{[\\(\\textbf{[\\(\\textbf{[\\(\\textbf{[\\(\\textbf{[methyl}\\text{-}methyl}\\text{-} \\textbf{H}\\text{-} \\textbf{pyrazol}\\text{-} \\textbf{3}\\text{-} \\textbf{yl}\\)} \\)} \\)} \\)} \\)} \\)} \\)} \\)} oxy]\\)) ethan}\\text{-} \\textbf{C}\\textbf{]}\\)) 1784120 - 24 - 6) involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include nucleophilic substitution reactions to introduce the ether linkage and subsequent functionalization of the amine group. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the pyrazole core, ensuring high yields and regioselectivity.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest promising activities in several disease areas. For example, analogs with similar structures have shown efficacy against infectious diseases by inhibiting viral proteases or bacterial enzymes. The amine functionality also positions this molecule as a candidate for developing treatments against neurological disorders, where modulation of neurotransmitter systems is often required. Further research is needed to fully elucidate its therapeutic potential and identify any off-target effects.

In conclusion,2-(\(\(\(\(\(\(\(\(methyl - methyl - H - pyrazol - 3 - yl\) oxy\) ethan - C\) C\) C\) C\) C\) C\)) 1784120 - 24 - 6) represents a versatile and promising scaffold for drug discovery. Its unique structural features—combining a pyrazole core with ether and amine functionalities—make it an attractive candidate for further exploration in medicinal chemistry. As research continues to uncover new biological targets and synthetic strategies, this compound is likely to play an increasingly important role in developing next-generation therapeutics.